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Compound of Interest

Compound Name:
2-(3-Fluoro-4-

methylphenoxy)ethan-1-amine

Cat. No.: B7965814

Get Quote

Introduction & Compound Identity
2-(3-Fluoro-4-methylphenoxy)ethan-1-amine is a primary amine building block characterized

by a phenoxyethyl scaffold substituted with a fluorine atom at the meta position and a methyl

group at the para position relative to the ether linkage. In medicinal chemistry, this specific

substitution pattern (3-F, 4-Me) is frequently employed to modulate metabolic stability and

lipophilicity compared to the unsubstituted phenoxyethylamine pharmacophore.

This compound serves as a critical "linker-fragment" in the synthesis of kinase inhibitors, GPCR

ligands (specifically adrenergic and serotonergic modulators), and sodium channel blockers.
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Property Detail

IUPAC Name 2-(3-Fluoro-4-methylphenoxy)ethan-1-amine

CAS Number 1427431-49-9

PubChem CID
Searchable via CAS (Entry typically associated

with catalog IDs from Enamine, Sigma, etc.)

Molecular Formula

C

H

FNO

Molecular Weight 169.20 g/mol

SMILES
Cc1ccc(OCCCN)cc1F (Isomeric check:

CC1=C(C=C(C=C1)OCCN)F)

InChIKey
Computed:VYAMQORDSBYFKG-

UHFFFAOYSA-N

Chemical & Physical Profile
Understanding the physicochemical properties is essential for predicting the behavior of this

amine in biological assays and synthetic workflows.

Calculated Properties (PhysChem)
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Descriptor Value
Significance in Drug
Design

cLogP ~1.9 - 2.1

Moderate lipophilicity; good

membrane permeability

potential.

TPSA 35.25 Å²

Low polar surface area,

suggesting high blood-brain

barrier (BBB) penetration

potential.

H-Bond Donors
1 (NH

)

Primary amine acts as a key

interaction point (salt bridge

formation).

H-Bond Acceptors 2 (O, N)
Ether oxygen and amine

nitrogen.

pKa (Conj. Acid) ~9.5 - 9.8

Typical for primary alkyl

amines; exists predominantly

as a cation at physiological pH

(7.4).

Synthesis & Manufacturing Strategy
As a Senior Scientist, I strongly advise against the direct alkylation of 3-fluoro-4-methylphenol

with 2-bromoethylamine due to the high risk of polymerization and bis-alkylation (formation of

secondary amines). The protocol below utilizes a Gabriel-type or Boc-protection strategy to

ensure high fidelity and yield.

Retro-Synthetic Logic
The synthesis is designed to install the ethylamine chain on the phenol oxygen while

preserving the oxidation-sensitive methyl group and preventing over-alkylation of the nitrogen.
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Figure 1: Optimized synthetic pathway using N-Boc protection to prevent side reactions.

Detailed Experimental Protocol
Step 1: O-Alkylation (Formation of the Protected Intermediate)

Setup: Charge a dry round-bottom flask with 3-fluoro-4-methylphenol (1.0 eq) and anhydrous

DMF (Dimethylformamide, 10 mL/g).

Base Addition: Add Potassium Carbonate (K

CO

, 2.5 eq). The excess base is critical to ensure complete deprotonation of the phenol and to
scavenge HBr.

Reagent Addition: Add N-Boc-2-bromoethylamine (1.1 eq). Note: Using the Boc-protected

amine prevents the nitrogen from acting as a nucleophile, eliminating self-polymerization.

Reaction: Heat to 60°C for 12–16 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1). Look

for the disappearance of the phenol spot.

Workup: Dilute with water and extract into Ethyl Acetate. Wash the organic layer with 1M

NaOH (to remove unreacted phenol) and Brine. Dry over Na

SO

and concentrate.

Step 2: Deprotection (Isolation of the Amine Salt)
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Dissolution: Dissolve the crude Boc-intermediate in Dichloromethane (DCM) or 1,4-Dioxane.

Acidolysis: Add 4M HCl in Dioxane (5-10 eq) or Trifluoroacetic Acid (TFA) (20% v/v in DCM).

Stir at Room Temperature for 2–4 hours.

Isolation:

If using HCl: The product often precipitates as the hydrochloride salt. Filter and wash with

diethyl ether.

If using TFA: Concentrate to dryness.[1] Basify with saturated NaHCO

and extract with DCM to obtain the free base, or recrystallize.

Analytical Characterization (QC Expectations)
To validate the identity of the synthesized compound, the following spectral features must be

confirmed.

1H NMR (400 MHz, DMSO-d6):

Aromatic Region: Three protons corresponding to the 1,2,4-substitution pattern. Look for a

multiplet around

6.9–7.2 ppm. The coupling constants will reflect the ortho (H5-H6) and meta (H2-F)
relationships.

O-CH2: Triplet at

~4.1 ppm.

N-CH2: Triplet at

~3.1 ppm (shifted downfield if HCl salt).

Methyl (Ar-CH3): Singlet (or doublet due to F-coupling) at

~2.2 ppm.

Amine (NH2): Broad singlet (exchangeable with D
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O).

LC-MS:

Peak: Single major peak.

Mass: [M+H]

= 170.2 m/z.

Applications in Drug Discovery
This scaffold is not merely a passive linker; it actively contributes to the pharmacodynamic

profile of lead compounds.

Structural Activity Relationship (SAR) Logic
The 3-Fluoro-4-methyl motif is a bioisostere for a di-substituted phenyl ring, often used to

replace a 3,4-dichlorophenyl or 4-methoxyphenyl group.

Metabolic Blocking: The fluorine at position 3 deactivates the ring toward metabolic oxidation

at that specific site.

Electronic Modulation: Fluorine is electron-withdrawing (inductive), which lowers the pKa of

the phenol ether slightly but increases the lipophilicity of the overall ring system compared to

a hydroxyl group.

Steric Fit: The 4-methyl group provides a hydrophobic anchor that can occupy small lipophilic

pockets (e.g., in the ATP-binding site of kinases or the orthosteric site of GPCRs).
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Figure 2: Biological application logic and pharmacophore mapping.

Safety & Handling (GHS Classification)
While specific toxicological data for this exact CAS might be limited in public datasets, by

analogy to similar phenoxyethylamines, the following precautions are mandatory.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Always handle in a fume hood. The free base may absorb CO

from the air; store under inert gas (Nitrogen/Argon) or as the HCl salt for stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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